5-(4-chlorophenyl)-N-(3,4-dimethoxyphenyl)-2-furamide

• IUPAC Name: 5-(4-chlorophenyl)-N-(3,4-dimethoxyphenyl)furan-2-carboxamide
• InChI: InChI=1S/C19H16ClNO4/c1-23-16-8-7-14(11-18(16)24-2)21-19(22)17-10-9-15(25-17)12-3-5-13(20)6-4-12/h3-11H,1-2H3,(H,21,22)
• InChI Key: ZTKOTLIHWQEFMV-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)NC(=O)C2=CC=C(O2)C3=CC=C(C=C3)Cl)OC
• Molecular Formula: C19H16ClNO4
• Molecular Weight: 357.8 g/mol

Description

5-(4-chlorophenyl)-N-(3,4-dimethoxyphenyl)-2-furamide is a chemical compound that has attracted the attention of researchers due to its potential therapeutic applications. This compound belongs to the class of furan-based compounds and has been shown to possess anti-inflammatory, analgesic, and anti-tumor properties.

Mechanism of Action

The mechanism of action of 5-(4-chlorophenyl)-N-(3,4-dimethoxyphenyl)-2-furamide is not fully understood. However, it has been suggested that the compound exerts its anti-tumor effects by inhibiting the activity of certain enzymes that are involved in the growth and proliferation of cancer cells. Additionally, it has been shown to reduce inflammation and pain by inhibiting the production of inflammatory mediators.
Biochemical and Physiological Effects:
This compound has been shown to possess significant biochemical and physiological effects. It has been shown to reduce the levels of inflammatory mediators such as IL-6, TNF-α, and COX-2. Additionally, it has been shown to reduce the levels of oxidative stress markers such as malondialdehyde and increase the levels of antioxidant enzymes such as superoxide dismutase and catalase.

Advantages and Limitations for Lab Experiments

One of the major advantages of 5-(4-chlorophenyl)-N-(3,4-dimethoxyphenyl)-2-furamide is its potential therapeutic applications in various diseases. Additionally, it has been shown to possess significant anti-tumor, anti-inflammatory, and analgesic properties. However, one of the limitations for lab experiments is the lack of understanding of the exact mechanism of action.

Future Directions

There are several future directions for the research on 5-(4-chlorophenyl)-N-(3,4-dimethoxyphenyl)-2-furamide. One of the future directions is to investigate the exact mechanism of action of the compound. Additionally, it would be interesting to study the potential therapeutic applications of the compound in other diseases such as neurodegenerative diseases and autoimmune diseases. Furthermore, it would be useful to investigate the potential side effects of the compound and its toxicity profile. Finally, it would be interesting to study the structure-activity relationship of the compound and its derivatives to identify more potent and selective compounds for therapeutic applications.
Conclusion:
In conclusion, this compound is a chemical compound that has attracted the attention of researchers due to its potential therapeutic applications. It has been shown to possess significant anti-tumor, anti-inflammatory, and analgesic properties. However, further research is needed to fully understand the mechanism of action and potential side effects of the compound. Overall, this compound holds promise as a potential therapeutic agent for various diseases.

Scientific Research Applications

5-(4-chlorophenyl)-N-(3,4-dimethoxyphenyl)-2-furamide has been studied for its potential therapeutic applications in various diseases such as cancer, inflammation, and pain. It has been shown to possess anti-tumor properties by inhibiting the growth of cancer cells. Additionally, it has been shown to possess anti-inflammatory and analgesic properties by reducing inflammation and pain.